Cas no 2293804-61-0 (1-(3-bromo-2-fluoro-5-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 1-(3-bromo-2-fluoro-5-methylphenyl)-2-methylpropan-1-ol
• CAS No: 2293804-61-0
• MF: C₁₁H₁₄BrFO
• MW: 261.130666255951
• CID: 6781076
• Update Time: 2026-03-12

1-(3-bromo-2-fluoro-5-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-fluoro-5-methylphenyl)-2-methylpropan-1-ol

• Inchi： 1S/C11H14BrFO/c1-6(2)11(14)8-4-7(3)5-9(12)10(8)13/h4-6,11,14H,1-3H3
• InChI Key： YIOCUKGIUWMNEJ-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C=C(Br)C=1F)(O)C(C)C

Additional information on 1-(3-bromo-2-fluoro-5-methylphenyl)-2-methylpropan-1-ol

Comprehensive Overview of 1-(3-bromo-2-fluoro-5-methylphenyl)-2-methylpropan-1-ol (CAS No. 2293804-61-0)

1-(3-bromo-2-fluoro-5-methylphenyl)-2-methylpropan-1-ol (CAS No. 2293804-61-0) is a specialized organic compound with a unique structural framework, combining halogenated aromatic and aliphatic alcohol functionalities. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and crop protection agents. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity, making it a versatile intermediate in cross-coupling reactions and catalyzed transformations.

In recent years, the demand for halogenated aromatic compounds like 1-(3-bromo-2-fluoro-5-methylphenyl)-2-methylpropan-1-ol has surged, driven by their applications in small-molecule therapeutics and material science. Researchers are particularly interested in its role in designing selective enzyme inhibitors and bioactive probes. The compound's lipophilic properties and steric hindrance from the 2-methylpropan-1-ol moiety contribute to its ability to penetrate cell membranes, a critical factor in drug delivery systems.

The synthesis of CAS No. 2293804-61-0 typically involves multi-step organic reactions, including Grignard additions and halogenation protocols. Its structural analogs are frequently explored in high-throughput screening (HTS) libraries, aligning with the growing trend of AI-driven drug discovery. Notably, the compound's meta-substituted bromo group offers a strategic handle for further functionalization via Buchwald-Hartwig amination or Suzuki-Miyaura coupling, techniques widely discussed in green chemistry forums.

From an industrial perspective, 1-(3-bromo-2-fluoro-5-methylphenyl)-2-methylpropan-1-ol is often highlighted in patents related to antiviral agents and anti-inflammatory drugs. Its fluorinated aromatic core mimics motifs found in FDA-approved drugs, addressing the pharmaceutical industry's focus on metabolic stability and target selectivity. Environmental considerations also play a role, as researchers seek solvent-free synthesis methods to align with sustainable chemistry goals.

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the regioselectivity of substitutions and purity—a critical parameter for preclinical studies. The compound's cLogP and hydrogen bonding capacity are frequently calculated using computational chemistry tools, reflecting the integration of cheminformatics in modern research.

Emerging discussions in scientific communities link CAS No. 2293804-61-0 to personalized medicine and bioconjugation strategies. Its potential as a linker molecule in antibody-drug conjugates (ADCs) has been explored, coinciding with the rise of targeted cancer therapies. Furthermore, its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in pharmacokinetic optimization.

In conclusion, 1-(3-bromo-2-fluoro-5-methylphenyl)-2-methylpropan-1-ol represents a compelling case study in structure-activity relationship (SAR) investigations. Its multifaceted applications—from medicinal chemistry to catalysis research—underscore its value in both academic and industrial settings. As AI-assisted molecular design advances, compounds like this will likely play pivotal roles in addressing global health and sustainability challenges.